![molecular formula C22H19N3O2 B2698768 2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide CAS No. 850930-75-5](/img/structure/B2698768.png)
2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promise in various fields, including cancer research and drug discovery. In
Mechanism of Action
The mechanism of action of 2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes, including histone deacetylases and protein kinases. These enzymes play a critical role in the regulation of gene expression and cell signaling pathways, and their inhibition by 2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide may contribute to its anti-cancer and neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that 2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide can induce apoptosis (programmed cell death) in cancer cells and inhibit their proliferation. It has also been shown to have anti-inflammatory and neuroprotective effects. However, the biochemical and physiological effects of this compound are still being studied, and more research is needed to fully understand its mechanisms of action.
Advantages and Limitations for Lab Experiments
One advantage of 2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide is its potential as a drug candidate for the treatment of cancer and neurodegenerative disorders. Its ability to inhibit the activity of enzymes involved in these diseases makes it a promising candidate for further study. However, one limitation of this compound is its potential toxicity, which may limit its use in clinical settings.
Future Directions
There are several future directions for the study of 2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide. One direction is the study of its potential as a drug candidate for the treatment of cancer and neurodegenerative disorders. Another direction is the study of its mechanisms of action, including its effects on gene expression and cell signaling pathways. Additionally, more research is needed to understand the potential toxicity of this compound and its limitations in clinical settings.
Synthesis Methods
The synthesis of 2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide involves several steps. The first step is the synthesis of 2-phenylimidazo[1,2-a]pyridine, which is achieved by reacting 2-aminopyridine and benzaldehyde in the presence of acetic acid. The second step involves the reaction of 2-phenylimidazo[1,2-a]pyridine with ethyl chloroformate to form 2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)acetamide. The final step involves the reaction of 2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)acetamide with benzoyl chloride to form 2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide.
Scientific Research Applications
2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide has shown potential for use in scientific research, particularly in cancer research and drug discovery. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been shown to have potential as a drug candidate for the treatment of Alzheimer's disease and other neurodegenerative disorders.
properties
IUPAC Name |
2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3O2/c1-2-27-18-13-7-6-12-17(18)22(26)24-21-20(16-10-4-3-5-11-16)23-19-14-8-9-15-25(19)21/h3-15H,2H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZFKQZRPKCRGKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)NC2=C(N=C3N2C=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-ethoxy-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.